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Compound of Interest

Compound Name: Lamotrigine-d3

Cat. No.: B10829116 Get Quote

Essential Safety and Handling Guide for
Lamotrigine-d3
This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Lamotrigine-d3. The following procedural guidance

outlines the necessary personal protective equipment (PPE), safe handling protocols, and

disposal methods to ensure a secure laboratory environment.

Quantitative Data Summary
For quick reference, the following table summarizes the key physical, chemical, and

toxicological properties of Lamotrigine-d3.
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Property Value Reference

Chemical Formula C₉H₄D₃Cl₂N₅ [1]

CAS Number 1132746-94-1 [1]

Molecular Weight 259.1 g/mol [2]

Physical Status Solid [1]

Appearance White to off-white solid [1]

Melting Point 216 - 218 °C (421 - 424 °F) [1]

Water Solubility 0.17 g/L [1]

Storage Temperature Room temperature or 2 - 8 °C [1][3]

Oral LD50 (Rat) for

Lamotrigine
205 mg/kg [1]

Operational Plan for Safe Handling
Adherence to the following step-by-step protocol is mandatory to minimize exposure and

ensure safety when working with Lamotrigine-d3.

Engineering Controls and Preparation
Ventilation: All handling of Lamotrigine-d3 powder must be conducted in a certified

laboratory fume hood or a glove box to avoid inhalation of dust particles.[1][4]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and have been recently tested.

Work Area: Designate a specific area for handling Lamotrigine-d3. The work surface should

be covered with absorbent, disposable bench paper.

Personal Protective Equipment (PPE)
The following PPE is required at all times when handling Lamotrigine-d3.[1][3][5]
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Eye and Face Protection: Wear safety glasses with side-shields conforming to NIOSH (US)

or EN 166 (EU) standards.[1] A face shield should be used in situations where splashing is

possible.[6]

Skin Protection:

Gloves: Wear nitrile or other chemically resistant gloves. Gloves must be inspected for

integrity before use and changed immediately if contaminated.[3][4] Use proper glove

removal technique to avoid skin contact.[6]

Lab Coat/Clothing: A lab coat is mandatory. For larger quantities, consider fire/flame

resistant and impervious clothing.[3][4]

Respiratory Protection:

If engineering controls are insufficient or during a large spill, a full-face respirator with

multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges is

necessary.[1]

Weighing and Solution Preparation
Perform all weighing and reconstitution operations within a fume hood.

Use a spatula to handle the solid material. Avoid creating dust.[1]

If preparing a solution, add the solvent slowly to the solid to prevent splashing. Lamotrigine-
d3 is soluble in organic solvents like DMSO and DMF.[7]

Close the container tightly immediately after use.

Accidental Release and Spill Procedure
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated (if safe to do so).

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter

drains.[3][6]
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Clean-up:

Wear full PPE, including respiratory protection.[3][6]

Carefully sweep up the solid material, avoiding dust generation, and place it into a

suitable, closed, and labeled container for disposal.[3][6]

Clean the spill area with an appropriate solvent and then with soap and water.

Collect all cleaning materials in a sealed bag for disposal as hazardous waste.

First Aid Measures
If Swallowed: Immediately call a poison center or doctor.[6][8] Rinse mouth with water. Do

not induce vomiting.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing and wash it before reuse.[4][5]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[4]

Disposal Plan
All waste containing Lamotrigine-d3 must be treated as hazardous waste and disposed of

according to institutional and local regulations.

Waste Collection:

Collect all solid waste, including contaminated gloves, bench paper, and weighing papers,

in a dedicated, sealed, and clearly labeled hazardous waste container.

Collect liquid waste in a separate, sealed, and labeled hazardous waste container.
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Container Labeling: Label waste containers clearly with "Hazardous Waste," "Toxic," and the

chemical name "Lamotrigine-d3."

Storage: Store waste containers in a designated, secure area, away from incompatible

materials, until they are collected by a licensed hazardous waste disposal service.

Disposal: Dispose of the waste through an approved waste disposal plant.[6] Do not dispose

of it down the drain or in regular trash.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Lamotrigine-d3
in a laboratory setting.
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Caption: Workflow for the safe handling of Lamotrigine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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